2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline
Overview
Description
The compound is a quinoline derivative. Quinolines are a class of organic compounds with a benzene ring fused to a pyridine ring. They have a wide range of applications in medicinal chemistry due to their diverse biological activities .
Chemical Reactions Analysis
Quinolines can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. Quinolines are generally colorless hygroscopic liquids with a strong odor .Scientific Research Applications
Antagonist Properties
One significant application of 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline is its use as a 5-HT2 antagonist. Blackburn et al. (1987, 1988) conducted research on a series of compounds, including 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline, which showed promising results as 5-HT2 antagonists. These compounds were tested for their ability to displace [3H]-5-HT and [3H]spiperone from rat brain synaptosomes, indicating an affinity for 5-HT1 and 5-HT2 receptor sites. The in vivo antagonistic properties were observed through the suppression of 5-hydroxytryptophan-induced head twitches in mice and the antagonism of hyperthermia induced by fenfluramine in rats (Blackburn et al., 1987), (Blackburn et al., 1988).
Antitumor Activity
Another significant application is its potential in cancer therapy. Atwell et al. (1989) explored 2-phenylquinoline-8-carboxamides, which include derivatives of N-[2-(dimethylamino)-ethyl]-2-phenylquinoline-8-carboxamide. These compounds demonstrated solid tumor activity in both leukemia and solid tumor models, suggesting their potential as minimal DNA-intercalating antitumor agents (Atwell, Baguley, & Denny, 1989).
Biological Activities in Other Compounds
Moreover, research by Ruchelman et al. (2004) identified novel topoisomerase I-targeting agents with potent cytotoxic activity, including derivatives of 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline. These derivatives were evaluated for their topoisomerase I-targeting activity and cytotoxicity, showing significant potential in cancer therapy (Ruchelman et al., 2004).
Synthesis and Analysis
The synthesis and biological evaluation of various derivatives of 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline have been a focus in several studies. For instance, the work by Wang et al. (2014) on the synthesis of 1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carbonitriles sheds light on the synthetic potential and versatility of these compounds (Wang, Wu, Wu, & Wang, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,N-dimethyl-2-(3-phenylquinolin-2-yl)sulfanylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2S/c1-21(2)12-13-22-19-17(15-8-4-3-5-9-15)14-16-10-6-7-11-18(16)20-19/h3-11,14H,12-13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYOLQGVNMQNERE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCSC1=NC2=CC=CC=C2C=C1C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
85273-96-7 (hydrochloride) | |
Record name | 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085273956 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID40234468 | |
Record name | 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40234468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline | |
CAS RN |
85273-95-6 | |
Record name | 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085273956 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-((2-(Dimethylamino)ethyl)thio)-3-phenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40234468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ICI-169369 FREE BASE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4CT4CS5BA7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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